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A Comparative Guide to the Analytical
Determination of Iron (II)
This guide provides an in-depth comparison of common analytical methods for the

determination of ferrous iron (Fe²⁺). Designed for researchers, scientists, and professionals in

drug development, this document moves beyond procedural lists to offer a comprehensive

understanding of the principles, practical applications, and comparative performance of key

techniques. Our focus is on empowering you to make informed decisions when selecting the

most appropriate method for your specific analytical challenge.

Section 1: The Significance of Iron (II) Quantification
Iron is a critical element in a vast array of biological and chemical systems. Its ability to exist in

multiple oxidation states, primarily as ferrous (Fe²⁺) and ferric (Fe³⁺), is central to its function.

In pharmaceutical sciences, the precise quantification of Fe²⁺ is paramount for several

reasons:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 15 Tech Support

https://www.benchchem.com/product/b148024#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148024?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drug Stability and Efficacy: In formulations like Ferrous Ascorbate, an antianemic agent, the

bioavailability and therapeutic effect are directly linked to the concentration of the ferrous

form.[1]

Reaction Monitoring: Fe²⁺ can act as a catalyst or be a key reactant in various chemical

syntheses. Monitoring its concentration is crucial for process control and optimization.

Quality Control: Ensuring the correct concentration of Fe²⁺ in raw materials and finished

products is a fundamental aspect of quality assurance in the pharmaceutical industry.

Given the importance of accurate Fe²⁺ measurement, a thorough understanding of the

available analytical methods is essential for any scientist working in this domain.

Section 2: Spectrophotometric Methods: The
Workhorses of Fe²⁺ Analysis
Spectrophotometric methods are widely employed due to their simplicity, cost-effectiveness,

and good sensitivity.[2] These techniques rely on the reaction of Fe²⁺ with a chromogenic

reagent to form a colored complex, the absorbance of which is proportional to the iron

concentration.

The 1,10-Phenanthroline Method
This is a classic and highly reliable method for iron determination.[3]

Principle: 1,10-phenanthroline reacts with Fe²⁺ in a 3:1 molar ratio to form a stable, orange-red

complex, tris(1,10-phenanthroline)iron(II). The reaction is highly specific for Fe²⁺ and the

resulting complex exhibits a maximum absorbance at approximately 508-510 nm.[3][4] The

color intensity is stable over a pH range of 2 to 9.[4]

To ensure that all iron present in a sample is in the ferrous state, a reducing agent, such as

hydroxylamine hydrochloride, is typically added prior to the complexing agent.[4] This step is

crucial for the determination of total iron but can be omitted if only the initial Fe²⁺ concentration

is of interest.
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Caption: Workflow for Fe²⁺ determination using the 1,10-phenanthroline method.

Experimental Protocol:

Reagent Preparation:

Standard Iron Solution (e.g., 10 ppm): Accurately weigh approximately 0.07 g of ferrous
ammonium sulfate hexahydrate, dissolve in distilled water, add 2.5 mL of concentrated

sulfuric acid, and dilute to 1 L in a volumetric flask.

1,10-Phenanthroline Solution (0.1% w/v): Dissolve 0.1 g of 1,10-phenanthroline

monohydrate in 100 mL of distilled water, warming if necessary.[4]

Hydroxylamine Hydrochloride Solution (10% w/v): Dissolve 10 g of hydroxylamine

hydrochloride in 100 mL of distilled water.[4]

Sodium Acetate Buffer: Dissolve 10 g of sodium acetate in 100 mL of distilled water.[4]

Calibration Curve Preparation:

Pipette varying volumes (e.g., 1, 5, 10, 25, 50 mL) of the standard iron solution into

separate 100 mL volumetric flasks.[4]

To each flask, and a blank containing 50 mL of distilled water, add 1 mL of hydroxylamine

hydrochloride solution, 10 mL of 1,10-phenanthroline solution, and 8 mL of sodium acetate

solution.[4]
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Dilute to the mark with distilled water, mix well, and allow to stand for 10 minutes for full

color development.[4]

Measure the absorbance of each standard at the wavelength of maximum absorbance

(~510 nm) against the blank.

Plot a calibration curve of absorbance versus iron concentration.

Sample Analysis:

Prepare the unknown sample solution, ensuring its concentration falls within the range of

the calibration curve.

Treat an aliquot of the sample solution in the same manner as the standards (addition of

hydroxylamine, phenanthroline, and buffer).

Measure the absorbance of the sample and determine the iron concentration from the

calibration curve.

The Ferrozine Method
The Ferrozine method is another sensitive spectrophotometric technique, often favored for its

high molar absorptivity, leading to lower detection limits.[5]

Principle: Ferrozine (3-(2-pyridyl)-5,6-bis(4-phenylsulfonic acid)-1,2,4-triazine, sodium salt)

reacts with Fe²⁺ to form a stable, magenta-colored complex with a maximum absorbance at

562 nm. The reaction is rapid and takes place in a pH range of 4-10.[5] For the determination of

total iron, a reducing agent like thioglycolic acid or ascorbic acid is used to convert Fe³⁺ to

Fe²⁺.[5][6]
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Caption: Workflow for Fe²⁺ determination using the Ferrozine method.

Experimental Protocol:

Reagent Preparation:

Ferrozine/Buffer Reagent: This can be a combined reagent. For example, dissolve 250 g

of ammonium acetate and 0.5 g of Ferrozine in 500 mL of purified water.

Reducing Agent (if determining total iron): A 10% (w/v) ascorbic acid solution or

thioglycolic acid can be used.[5]

Calibration and Sample Measurement:

Prepare a series of iron standards.

To a specific volume of each standard and the sample, add the reducing agent (if

necessary), followed by the Ferrozine/buffer reagent.

Allow a few minutes for color development.[5]

Measure the absorbance at 562 nm.

Calculate the concentration based on a calibration curve.

Section 3: Titrimetric Methods: The Classical
Approach
Titrimetric methods, particularly redox titrations, are classical techniques that offer high

precision and accuracy, serving as primary methods for standardization. They are particularly

useful for analyzing samples with higher concentrations of Fe²⁺.

Permanganometric Titration
Principle: This method involves the direct titration of an acidic solution of Fe²⁺ with a

standardized solution of potassium permanganate (KMnO₄). The permanganate ion (MnO₄⁻) is
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a strong oxidizing agent and is reduced to manganese(II) ion (Mn²⁺), while Fe²⁺ is oxidized to

Fe³⁺.[7] The reaction is: MnO₄⁻ + 5Fe²⁺ + 8H⁺ → Mn²⁺ + 5Fe³⁺ + 4H₂O[7]

A key advantage of this method is that the permanganate ion acts as its own indicator. The

endpoint is signaled by the first persistent pink color from the excess MnO₄⁻.[8]

Experimental Protocol:

Preparation of Solutions:

Standard Potassium Permanganate Solution (~0.02 M): Prepare and standardize against

a primary standard like sodium oxalate or ferrous ammonium sulfate.[9]

Sample Solution: Accurately weigh the sample containing Fe²⁺ and dissolve it in dilute

sulfuric acid.

Titration Procedure:

Acidify the Fe²⁺ sample solution with dilute sulfuric acid.[7]

Titrate with the standardized KMnO₄ solution until a faint, persistent pink color is observed.

[7][9]

Record the volume of KMnO₄ solution used.

Calculation:

The concentration of Fe²⁺ is calculated based on the stoichiometry of the reaction (1 mole

of MnO₄⁻ reacts with 5 moles of Fe²⁺).[9]

Dichromate Titration
Principle: Potassium dichromate (K₂Cr₂O₇) is used as the oxidizing agent to titrate Fe²⁺. The

reaction is: Cr₂O₇²⁻ + 6Fe²⁺ + 14H⁺ → 2Cr³⁺ + 6Fe³⁺ + 7H₂O[10]

Unlike permanganate, dichromate solutions are very stable, and K₂Cr₂O₇ can be used as a

primary standard.[10] However, a redox indicator, such as diphenylamine sulfonate, is required

to detect the endpoint, which is indicated by a color change from green to violet.[10][11]
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Phosphoric acid is often added to complex the Fe³⁺ ions formed, which sharpens the endpoint.

[10][11]

Experimental Protocol:

Preparation of Solutions:

Standard Potassium Dichromate Solution: Accurately weigh a known amount of primary

standard grade K₂Cr₂O₇ and dissolve it in a known volume of water.[11]

Indicator Solution: Prepare a solution of diphenylamine sulfonate.

Titration Procedure:

Dissolve the Fe²⁺ sample in a mixture of dilute sulfuric acid and phosphoric acid.[11]

Add a few drops of the indicator.

Titrate with the standard K₂Cr₂O₇ solution until the color changes from green to violet.[10]

[11]

Calculation:

The Fe²⁺ concentration is calculated from the reaction stoichiometry (1 mole of Cr₂O₇²⁻

reacts with 6 moles of Fe²⁺).[12]

Section 4: Electrochemical Methods
Electrochemical techniques offer high sensitivity and are capable of speciating between Fe²⁺

and Fe³⁺.[13]

Principle: Methods like voltammetry can be used for the determination of iron. In adsorptive

stripping voltammetry (AdSV), for instance, iron is complexed with a suitable ligand and

preconcentrated on the electrode surface before the measurement, which significantly

enhances sensitivity.[13] The peak current measured is proportional to the concentration of iron

in the sample.
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These methods are particularly advantageous for trace and ultra-trace analysis of iron in

complex matrices like environmental and biological samples.[13][14]

Section 5: Comparative Analysis of Methods
The choice of an analytical method for Fe²⁺ determination depends on several factors,

including the expected concentration range, the nature of the sample matrix, required accuracy

and precision, and available instrumentation.
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High
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and

selectivity,
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Section 6: Method Validation and Trustworthiness
Regardless of the chosen method, validation is a critical step to ensure the reliability of the

results. According to guidelines from organizations like ASTM, method validation involves

demonstrating that the method meets the required performance capabilities.[20][21] Key

validation parameters include:

Accuracy: Closeness of the measured value to the true value.

Precision: Repeatability and intermediate precision of the measurements.

Linearity and Range: The concentration range over which the method is accurate and

precise.

Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of

analyte that can be reliably detected and quantified, respectively.

Specificity/Selectivity: The ability of the method to measure the analyte of interest in the

presence of other components.

Each protocol described in this guide should be considered a self-validating system, where the

use of standards, blanks, and controls ensures the trustworthiness of the data generated.

Section 7: Conclusion and Recommendations
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The selection of an appropriate analytical method for the determination of Fe²⁺ is a critical

decision that impacts the quality and reliability of research and development outcomes.

For routine quality control of pharmaceutical products with expected iron concentrations in

the ppm range, the 1,10-phenanthroline spectrophotometric method offers a robust, reliable,

and cost-effective solution.

When higher sensitivity is required, such as in the analysis of biological fluids or

environmental samples, the Ferrozine method is an excellent choice.

For the assay of high-purity materials or when a primary analytical method is needed for

standardization, dichromate titration provides excellent accuracy and precision.

For ultra-trace analysis and speciation studies, electrochemical methods are unparalleled in

their sensitivity.

Ultimately, the optimal method is one that is fit for its intended purpose, providing the necessary

accuracy, precision, and sensitivity for the specific analytical problem at hand. It is imperative

that any chosen method is properly validated within the laboratory to ensure the integrity of the

results.

References
Determination of iron using potassium dichromate: Redox indicators. (n.d.).
Permanganometric titration of iron (II). (2024, November 13).
DETERMINATION OF IRON WITH 1,10 -PHENANTHROLINE: A
SPECTROPHOTOMETRIC ANALYSIS. (n.d.).
3.8: Determination of Iron using Potassium Dichromate. (2025, November 13). Chemistry
LibreTexts.
Permanganate Titrations. (n.d.).
Hopkinson, J. R., et al. (2020). A Comparison between Four Analytical Methods for the
Measurement of Fe(II) at Nanomolar Concentrations in Coastal Seawater. Frontiers in
Marine Science.
Iron Determination - A Review of Analytical Methods. (n.d.). Asian Journal of Research in
Chemistry.
The Determination of Iron(II) by Redox Titration. (n.d.).
Determination of Iron Using Potassium Dichromate. (n.d.). Scribd.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148024?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


SPECTROPHOTOMETRIC DETERMINATION OF Fe2+ IONS USING 1, 10-
PHENANTHROLINE. (n.d.). eGyanKosh.
Determination of total iron by the Ferrozine method. (n.d.). Matarvattensektionen.
(n.d.).
Iron (II) Concentration via Redox Titration. (2024, August 13). Coconote.
(2025, August 10). Spectrophotometric determination of iron(II) with 5- nitro-6-amino-1,10-
phenanthroline.
Potassium Dichromate Titration. (n.d.).
Iron detection and speciation in natural waters by electrochemical techniques: A critical
review. (2025, August 9). ResearchGate.
Review of spectrophotometric methods for determination of iron. (2025, December 9).
ResearchGate.
Determination of iron (II) in direct reduced iron by iron trichloride decomposition-potassium
dichromate titration. (n.d.). ResearchGate.
Redox Titration between MnO4- and Fe2+. (2021, February 1). YouTube.
A comparative study of determination of Iron (II) by analytical methods. (n.d.). JETIR.
EXPERIMENT 5 Molecular Absorption Spectroscopy: Determination of Iron with 1,10-
Phenanthroline. (n.d.).
FerroZine® Method1 Method 8147 0.009 to 1.400 mg/L Fe Reagent Solution Pillows Test
preparation Instrument-specific information. (n.d.). Hach.
Iron Determination (Ferrozine Assay). (2020, February 8). Labor.
IRON FERROZINE. (n.d.).
Manual Procedure. (n.d.). Medichem Middle East.
More sensitive way to determine iron using an iron(II)-1,10-phenanthroline complex and
capillary electrophoresis. (n.d.). PubMed.
Interferences for the determination of iron(II) (0.20 g mL –1 ). (n.d.). ResearchGate.
Analytical Interference in Serum Iron Determination Reveals Iron Versus Gadolinium
Transmetallation With Linear Gadolinium-Based Contrast Agents. (n.d.). PMC - NIH.
Suppression of iron(III) interference in the determination of iron(II) in water by the 1,10-
phenanthroline method. (n.d.). Analyst (RSC Publishing).
Determination of Iron: Electrochemical Methods. (2012, January 1). Department of
Chemistry - chem.ox.ac.uk.
Determination of Iron: Electrochemical Methods. (2025, August 9). ResearchGate.
Iron Determination - A Review of Analytical Methods. (2011, March 28). Semantic Scholar.
Detection Limit of Fe (II) ion using 175 µL as an injection sample and optimum parameters.
(n.d.). ResearchGate.
An analytical method for Fe(II) and Fe(III) determination in pharmaceutical grade iron
sucrose complex and sodium ferric gluconate complex. (2012, May 26). PMC - NIH.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148024?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detection and separation of Fe(ii) and Fe(iii) in aqueous solution by laser-induced
breakdown spectroscopy coupled with chelating resin enrichment and pH value adjustment.
(2020, November 9). Journal of Analytical Atomic Spectrometry (RSC Publishing).
Chemical tools for detecting Fe ions. (n.d.). PMC - NIH.
ASTM E2857-21 - Standard Guide for Validating Analytical Methods. (n.d.). ASTM.
Understanding and eliminating iron interference in colorimetric nitrate and nitrite analysis.
(2009, June 3).
Determination of iron by the Ferrochem II: Interference by tuberculostatics. (2025, August 5).
ResearchGate.
Estimation of Ferrous iron by Dichrometry. (2021, July 11). YouTube.
Validation of analytical methods. (2025, May 28). Eurachem.
ASTM E2857-22 - Standard Guide for Validating Analytical Methods. (n.d.). ASTM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. jetir.org [jetir.org]

2. researchgate.net [researchgate.net]

3. ajrconline.org [ajrconline.org]

4. chem321labspring11.pbworks.com [chem321labspring11.pbworks.com]

5. matarvattensektionen.se [matarvattensektionen.se]

6. medichem-me.com [medichem-me.com]

7. Permanganate Titrations [staff.buffalostate.edu]

8. Experiment 16 Help!!! [faculty.uml.edu]

9. titrations.info [titrations.info]

10. Determination of iron using potassium dichromate: Redox indicators
[wwwchem.uwimona.edu.jm]

11. chem.libretexts.org [chem.libretexts.org]

12. Potassium Dichromate Titration [staff.buffalostate.edu]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.benchchem.com/product/b148024?utm_src=pdf-custom-synthesis#bc-rfq
https://www.jetir.org/papers/JETIR2203631.pdf
https://www.researchgate.net/publication/298557689_Review_of_spectrophotometric_methods_for_determination_of_iron
https://www.ajrconline.org/HTMLPaper.aspx?Journal=Asian%20Journal%20of%20Research%20in%20Chemistry;PID=2011-4-3-4
https://chem321labspring11.pbworks.com/f/Fe+tablet.pdf
https://matarvattensektionen.se/wp-content/uploads/2019/12/Determination-of-total-iron-by-the-Ferrozine-method.pdf
http://www.medichem-me.com/Method/english/Iron%20ferrozine.pdf
https://staff.buffalostate.edu/nazareay/che112/manganate.htm
https://faculty.uml.edu/james_hall/84124/16.htm
https://www.titrations.info/permanganate-titration-iron
http://wwwchem.uwimona.edu.jm/lab_manuals/c10expt31.html
http://wwwchem.uwimona.edu.jm/lab_manuals/c10expt31.html
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Organic_Laboratory_Experiments/03%3A_Inorganic_Laboratory_Experiments/3.08%3A_Determination_of_Iron_using_Potassium_Dichromate
https://staff.buffalostate.edu/nazareay/che112/chromate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148024?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. researchgate.net [researchgate.net]

14. researchgate.net [researchgate.net]

15. An analytical method for Fe(II) and Fe(III) determination in pharmaceutical grade iron
sucrose complex and sodium ferric gluconate complex - PMC [pmc.ncbi.nlm.nih.gov]

16. Suppression of iron(III) interference in the determination of iron(II) in water by the 1,10-
phenanthroline method - Analyst (RSC Publishing) [pubs.rsc.org]

17. Frontiers | A Comparison between Four Analytical Methods for the Measurement of Fe(II)
at Nanomolar Concentrations in Coastal Seawater [frontiersin.org]

18. images.hach.com [images.hach.com]

19. youtube.com [youtube.com]

20. standards.iteh.ai [standards.iteh.ai]

21. standards.iteh.ai [standards.iteh.ai]

To cite this document: BenchChem. [A comparative study of analytical methods for iron (II)
determination]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148024/docs#a-comparative-study-of-analytical-
methods-for-iron-ii-determination]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 15 Tech Support

https://www.researchgate.net/publication/263374249_Determination_of_Iron_Electrochemical_Methods
https://www.researchgate.net/publication/318703536_Iron_detection_and_speciation_in_natural_waters_by_electrochemical_techniques_A_critical_review
https://pmc.ncbi.nlm.nih.gov/articles/PMC5760929/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5760929/
https://pubs.rsc.org/en/content/articlelanding/1975/an/an9750000549
https://pubs.rsc.org/en/content/articlelanding/1975/an/an9750000549
https://www.frontiersin.org/journals/marine-science/articles/10.3389/fmars.2017.00192/full
https://www.frontiersin.org/journals/marine-science/articles/10.3389/fmars.2017.00192/full
https://images.hach.com/asset-get.download.jsa?code=55603
https://www.youtube.com/watch?v=ci4cHGLVZQY
https://standards.iteh.ai/catalog/standards/astm/53202a32-bc08-4ba4-9ba0-4280048c8bda/astm-e2857-21
https://standards.iteh.ai/catalog/standards/astm/466f8707-342f-445b-b01e-ae8995236bf0/astm-e2857-22
https://www.benchchem.com/product/b148024/docs#a-comparative-study-of-analytical-methods-for-iron-ii-determination
https://www.benchchem.com/product/b148024/docs#a-comparative-study-of-analytical-methods-for-iron-ii-determination
https://www.benchchem.com/product/b148024/docs#a-comparative-study-of-analytical-methods-for-iron-ii-determination
https://www.benchchem.com/product/b148024/docs#a-comparative-study-of-analytical-methods-for-iron-ii-determination
https://www.benchchem.com/product/b148024?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148024?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 15 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148024?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

